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Compound of Interest

Compound Name: 2,7-Dimethyl-9H-carbazole

Cat. No.: B172768 Get Quote

Technical Support Center: 2,7-Dimethyl-9H-
carbazole
This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the best practices for handling and storing 2,7-Dimethyl-9H-
carbazole.

Frequently Asked Questions (FAQs)
Q1: What is 2,7-Dimethyl-9H-carbazole and what are its primary applications?

A1: 2,7-Dimethyl-9H-carbazole is an aromatic heterocyclic compound belonging to the

carbazole family. It is a solid at room temperature and is noted for its stability and solubility in

organic solvents.[1] Its unique chemical properties make it a subject of interest in various

research fields, including organic electronics for potential use in OLEDs and OFETs, and

biomedical applications as a potential antitumor agent.[1]

Q2: What are the main hazards associated with 2,7-Dimethyl-9H-carbazole?

A2: 2,7-Dimethyl-9H-carbazole is associated with several hazard statements: H315 (Causes

skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory

irritation). As with other carbazole derivatives, it is prudent to handle it as a potentially

hazardous chemical.
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Q3: What personal protective equipment (PPE) should I use when handling this compound?

A3: When handling 2,7-Dimethyl-9H-carbazole, it is essential to use appropriate personal

protective equipment. This includes chemical safety goggles or eyeglasses, protective gloves

to prevent skin exposure, and a lab coat or other protective clothing to minimize skin contact.[2]

All handling should be performed in a well-ventilated area, preferably within a chemical fume

hood.[1][3]

Q4: How should I store 2,7-Dimethyl-9H-carbazole?

A4: Store 2,7-Dimethyl-9H-carbazole in a tightly closed container in a cool, dry place.[2] A

recommended storage temperature is room temperature, sealed in a dry environment.

Q5: What should I do in case of a spill?

A5: For small spills of solid material, you should vacuum or sweep up the material and place it

into a suitable, labeled disposal container. To prevent the dust from becoming airborne, you can

moisten it with water.[2] Ensure the area is well-ventilated during cleanup.[1] For larger spills, it

is important to evacuate the area and follow your institution's emergency procedures.

Q6: How do I properly dispose of 2,7-Dimethyl-9H-carbazole waste?

A6: All waste containing 2,7-Dimethyl-9H-carbazole, including contaminated labware, should

be treated as hazardous waste.[1] Collect solid waste in a dedicated, leak-proof, and clearly

labeled hazardous waste container. Do not mix this waste with other waste streams.[1]

Disposal must be carried out by a licensed chemical waste management facility in accordance

with local, regional, and national regulations.[1][4]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b172768?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-9752-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODc2NDV8YXBwbGljYXRpb24vcGRmfGFESXpMMmhsTWk4NU1UYzRORFV6T1RNME1URXdMMU5FUWw4NU56VXlYMGxGWDBWT0xuQmtaZ3w0YjRiMzE5ODI4MzNkMzU2YTExNTIyMDliNzU1MmJlYTEwZmQ2ZDMxODUxMjI5MjM2NmM3MjU5YzEwYzk4NWU2
https://www.benchchem.com/pdf/Proper_Disposal_of_9_ethyl_9H_carbazole_2_carbaldehyde_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.cdhfinechemical.com/images/product/msds/43_301826678_Carbazole-CASNO-86-74-8-MSDS.pdf
https://www.benchchem.com/product/b172768?utm_src=pdf-body
https://www.benchchem.com/product/b172768?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-9752-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODc2NDV8YXBwbGljYXRpb24vcGRmfGFESXpMMmhsTWk4NU1UYzRORFV6T1RNME1URXdMMU5FUWw4NU56VXlYMGxGWDBWT0xuQmtaZ3w0YjRiMzE5ODI4MzNkMzU2YTExNTIyMDliNzU1MmJlYTEwZmQ2ZDMxODUxMjI5MjM2NmM3MjU5YzEwYzk4NWU2
https://www.carlroth.com/medias/SDB-9752-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODc2NDV8YXBwbGljYXRpb24vcGRmfGFESXpMMmhsTWk4NU1UYzRORFV6T1RNME1URXdMMU5FUWw4NU56VXlYMGxGWDBWT0xuQmtaZ3w0YjRiMzE5ODI4MzNkMzU2YTExNTIyMDliNzU1MmJlYTEwZmQ2ZDMxODUxMjI5MjM2NmM3MjU5YzEwYzk4NWU2
https://www.benchchem.com/pdf/Proper_Disposal_of_9_ethyl_9H_carbazole_2_carbaldehyde_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b172768?utm_src=pdf-body
https://www.benchchem.com/product/b172768?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_9_ethyl_9H_carbazole_2_carbaldehyde_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_9_ethyl_9H_carbazole_2_carbaldehyde_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_9_ethyl_9H_carbazole_2_carbaldehyde_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-CARBAZOLE-CASNO-86-74-02517-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause Recommended Solution

Compound has discolored

(turned yellowish/brownish)

Exposure to air or light over

time; presence of impurities.

While slight discoloration may

not affect all experiments, for

high-purity applications like

OLED fabrication, purification

by recrystallization or

sublimation is recommended.

Store the compound in a tightly

sealed, opaque container, and

consider flushing with an inert

gas like argon or nitrogen

before sealing.

Difficulty dissolving the

compound in a specific solvent

Low solubility of 2,7-Dimethyl-

9H-carbazole in that particular

solvent.

Quantitative solubility data for

2,7-Dimethyl-9H-carbazole in

various organic solvents is not

readily available. It is generally

more soluble in organic

solvents than in aqueous

solutions.[5] If you are

experiencing solubility issues,

try gentle heating or

sonication. It is advisable to

perform a solubility test with a

small amount of material in

different solvents to find the

most suitable one for your

application. See the

experimental protocol below

for determining solubility.

Inconsistent experimental

results

Potential degradation of the

compound or contamination.

Ensure the compound has

been stored correctly, away

from light and moisture. Verify

the purity of your material

using appropriate analytical

techniques (e.g., NMR, HPLC).

Use fresh, anhydrous solvents
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for your reactions, as moisture

can affect the stability of

carbazole derivatives.

Quantitative Data
Physical and Chemical Properties of 2,7-Dimethyl-9H-
carbazole

Property Value

Molecular Formula C₁₄H₁₃N

Molecular Weight 195.26 g/mol

Melting Point 292 °C

Boiling Point (Predicted) 383.0 ± 11.0 °C

Density (20 °C, 760 Torr) 1.158 ± 0.06 g/cm³

Flash Point 170.8 °C

Data sourced from Echemi.[6]

Solubility Data
Specific quantitative solubility data for 2,7-Dimethyl-9H-carbazole in various organic solvents

is not widely available in scientific literature. Researchers are encouraged to determine these

values experimentally.

Experimental Protocols
Protocol for Determining Solubility of 2,7-Dimethyl-9H-
carbazole
This protocol outlines a general method for determining the solubility of a solid organic

compound in a specific solvent.

Materials:
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2,7-Dimethyl-9H-carbazole

Selected organic solvents (analytical grade)

Vials with screw caps

Magnetic stirrer and stir bars or a shaker

Constant temperature bath

Analytical balance

Volumetric flasks

Micropipettes and filters

UV-Vis Spectrophotometer or HPLC

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of 2,7-Dimethyl-9H-carbazole to a vial containing a known

volume of the chosen solvent. An excess is confirmed by the presence of undissolved

solid.

Seal the vial to prevent solvent evaporation.

Place the vial in a constant temperature bath and stir the mixture vigorously for an

extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

Sample Collection and Dilution:

Once equilibrium is reached, stop stirring and allow the undissolved solid to settle.

Carefully withdraw a known volume of the clear supernatant using a filtered micropipette

to avoid transferring any solid particles.
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Transfer the aliquot to a volumetric flask and dilute with the same solvent to a

concentration suitable for analysis.

Quantification:

Analyze the diluted solution using a calibrated UV-Vis Spectrophotometer or HPLC to

determine the concentration of 2,7-Dimethyl-9H-carbazole.

Calculate the original concentration in the saturated solution to determine the solubility.

Diagrams
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Workflow for Safe Handling and Storage of 2,7-Dimethyl-9H-carbazole

Preparation

Handling

Storage Waste Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated
Fume Hood

Ensure Safety

Weigh Solid Compound

Proceed to Handling

Dissolve in Appropriate
Organic Solvent

Store in a Tightly
Sealed Container

After Use

Collect Contaminated Waste
in a Labeled Container

Generate Waste

Keep in a Cool, Dry Place
Away from Light

Dispose as Hazardous Waste
via Licensed Facility

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 2,7-Dimethyl-9H-carbazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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